2-[(2,4-dichlorobenzyl)amino]-1-phenylethanol hydrochloride

• IUPAC Name: 2-[(2,4-dichlorophenyl)methylamino]-1-phenylethanol;hydrochloride
• InChI: InChI=1S/C15H15Cl2NO.ClH/c16-13-7-6-12(14(17)8-13)9-18-10-15(19)11-4-2-1-3-5-11;/h1-8,15,18-19H,9-10H2;1H
• InChI Key: XSSAXOPXQAUJJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNCC2=C(C=C(C=C2)Cl)Cl)O.Cl
• Molecular Formula: C15H16Cl3NO
• Molecular Weight: 332.6 g/mol

Description

"2-[(2,4-dichlorobenzyl)amino]-1-phenylethanol hydrochloride" belongs to a class of organic compounds known for their potential in various applications due to their unique chemical structures. These compounds often serve as intermediates in the synthesis of pharmaceuticals, exhibiting a broad range of biological activities.

Synthesis Analysis

Synthesis strategies for related compounds often involve enantioselective methods, providing high yields and enantiomeric excesses. For example, Tanielyan et al. (2006) developed two enantioselective syntheses for 2-amino-1-phenylethanol, demonstrating the utility of such methods in obtaining high-purity products (Tanielyan et al., 2006).

Molecular Structure Analysis

Investigations into molecular structures of similar compounds have utilized X-ray diffraction and computational methods to elucidate their geometries. For instance, Mandal and Patel (2018) explored the supramolecular features of 2-(chlorophenyl)-3-[(chlorobenzylidene)-amino]-substituted 2,3-dihydroquinazolin-4(1H)-ones, highlighting the importance of weak interactions in determining molecular conformation (Mandal & Patel, 2018).

Chemical Reactions and Properties

Chemical reactivity and properties can be influenced significantly by the presence of functional groups and structural elements. For example, the synthesis of 1-amino-2-hydroxy- and 2-amino-1-hydroxy-substituted ethylene-1,1-bisphosphonic acids by Griffiths et al. (1997) shows how variations in chemical structure can lead to different reactivity patterns (Griffiths et al., 1997).

Mechanism of Action

Target of Action

It is known that similar compounds, such as dichlorobenzyl alcohol, act as mild antiseptics with a broad spectrum for bacteria and viruses associated with mouth and throat infections .

Mode of Action

Dichlorobenzyl alcohol, a related compound, is thought to act through a reduced sodium channel blockade and by denaturing external proteins and rearranging the tertiary structure of proteins .

Biochemical Pathways

It is likely that it interferes with the normal functioning of bacterial or viral proteins, leading to their inactivation .

Pharmacokinetics

It is expected to have good gi absorption and be bbb permeant .

Result of Action

The result of the action of 2-[(2,4-dichlorobenzyl)amino]-1-phenylethanol hydrochloride is the inhibition of the growth of bacteria and viruses, leading to relief from infections .